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Compound of Interest

Compound Name: 2-Propyl-1,3,2-benzodioxaborole

Cat. No.: B1353097 Get Quote

This guide provides a detailed overview of the chemical properties, synthesis, and applications

of 2-Propyl-1,3,2-benzodioxaborole, tailored for researchers, scientists, and professionals in

drug development.

Core Compound Data
2-Propyl-1,3,2-benzodioxaborole is an organic compound featuring a benzodioxaborole core

with a propyl group attached to the boron atom.[1] This structure makes it a valuable reagent in

organic synthesis, particularly in cross-coupling reactions.[1]

The fundamental properties of 2-Propyl-1,3,2-benzodioxaborole are summarized in the table

below.
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Property Value Citations

Molecular Formula C₉H₁₁BO₂ [1][2][3]

Molecular Weight
161.99 g/mol (often rounded to

162)
[1][2][3]

IUPAC Name
2-propyl-1,3,2-

benzodioxaborole
[1]

CAS Number 40218-49-3 [1][2]

Canonical SMILES CCCB1OC2=CC=CC=C2O1 [1]

InChI Key
VIKLNEIFCBHZLL-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
The synthesis of 2-Propyl-1,3,2-benzodioxaborole can be achieved through several methods,

primarily involving the reaction of a boron-containing compound with catechol or the

hydroboration of an alkene.[1]

A common method for synthesizing compounds of this class is the reaction of catecholborane

with an alkene, in this case, propylene. This hydroboration reaction adds the boron-hydrogen

bond across the carbon-carbon double bond of the propylene.[4]

Catecholborane
(HBCat)

Hydroboration

Reactant

Propylene Reactant

2-Propyl-1,3,2-benzodioxaboroleYields
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Synthesis of 2-Propyl-1,3,2-benzodioxaborole via hydroboration.
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While a specific protocol for propylene is not detailed in the provided results, a well-

documented procedure for a similar reaction, the hydroboration of 1-hexyne with

catecholborane, can serve as a representative experimental methodology.[5] This process can

be adapted for the synthesis of 2-Propyl-1,3,2-benzodioxaborole from propylene.

Materials:

1-Hexyne (or Propylene gas)

Catecholborane

Nitrogen source

Ice-water bath

Round-bottomed flask equipped with a magnetic stirrer, thermometer, addition funnel (or gas

inlet), and reflux condenser.

Procedure:

A three-necked, round-bottomed flask is assembled and flushed with nitrogen.[5]

The flask is charged with the alkene (e.g., 1-hexyne). For propylene, a continuous stream

would be bubbled through the reaction mixture.

Catecholborane is added slowly to the stirred alkene.[5]

The reaction is exothermic and should be maintained at a controlled temperature (e.g., 60-

70°C for 1-hexyne) using an ice-water bath for cooling as needed.[5]

After the initial reaction, the mixture is stirred at a slightly elevated temperature for a period

(e.g., 2 hours at 60°C) to ensure the reaction goes to completion.[5]

The resulting product can then be purified by distillation under reduced pressure.[5]
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2-Propyl-1,3,2-benzodioxaborole and related compounds are versatile reagents in organic

chemistry and have potential applications in medicinal chemistry.

2-Propyl-1,3,2-benzodioxaborole

Organic Synthesis Medicinal Chemistry Material Science

Suzuki-Miyaura
Cross-Coupling Anticancer Properties
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Key application areas of 2-Propyl-1,3,2-benzodioxaborole.

Organic Synthesis: This compound serves as a building block for creating more complex

organic molecules. It is particularly useful in palladium-catalyzed cross-coupling reactions,

such as the Suzuki-Miyaura coupling, to form new carbon-carbon bonds.[1]

Medicinal Chemistry: The benzodioxaborole core is found in some biologically active

molecules. Derivatives of this structure have been investigated for their potential anti-cancer

properties, specifically for their ability to inhibit angiogenesis (the formation of new blood

vessels).[1]

Material Science: Due to the presence of the boron atom, this compound may have unique

electronic properties, making it a candidate for the development of new materials.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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